1-(4-(4,7-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-(ethylsulfonyl)phenyl)ethanone

• IUPAC Name: 1-[4-(4,7-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-(4-ethylsulfonylphenyl)ethanone
• InChI: InChI=1S/C23H27N3O3S2/c1-4-31(28,29)19-9-7-18(8-10-19)15-20(27)25-11-13-26(14-12-25)23-24-21-16(2)5-6-17(3)22(21)30-23/h5-10H,4,11-15H2,1-3H3
• InChI Key: CPYNQYXPHWQOQK-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)CC(=O)N2CCN(CC2)C3=NC4=C(C=CC(=C4S3)C)C
• Molecular Formula: C23H27N3O3S2
• Molecular Weight: 457.6 g/mol
• CAS No.: 941884-76-0

Description

Historical Development of Benzothiazole-Piperazine Hybrids

Benzothiazole-piperazine hybrids trace their origins to early 21st-century efforts to combine heterocyclic aromatic systems with flexible amine linkers. Initial work focused on benzothiazole’s intrinsic fluorescence and metal-chelating properties, which were leveraged for imaging and antimicrobial applications. The incorporation of piperazine—a six-membered diamine ring—marked a pivotal shift toward CNS-targeted therapeutics due to its ability to enhance blood-brain barrier (BBB) penetration.

A landmark study in 2017 demonstrated the cytotoxic potential of dihalo-substituted benzylpiperazine derivatives against hepatocellular (Huh7) and breast (MCF-7) cancer cell lines, with IC~50~ values ranging from 8.2–12.4 μM. Concurrently, hybrid molecules like N-(6-methanesulfonyl-benzothiazol-2-yl)-3-(4-substituted-piperazin-1-yl)-propionamides emerged as acetylcholinesterase (AChE) inhibitors, achieving IC~50~ values as low as 0.42 μM in Alzheimer’s disease (AD) models. These advances underscored the scaffold’s adaptability across therapeutic domains.

Significance in Medicinal Chemistry Research

Benzothiazole-piperazine derivatives occupy a unique niche due to their dual pharmacophoric functionality :

• The benzothiazole moiety confers planar aromaticity, enabling π-π stacking with protein residues (e.g., Aβ fibrils in AD).
• The piperazine linker introduces conformational flexibility, allowing access to both catalytic and peripheral anionic sites (CAS/PAS) of AChE.

This duality supports multitarget engagement, a critical advantage in complex diseases like AD and cancer. For example, hybrid compound 1 from a 2024 study exhibited ΔG~bind~ values of -18.64 ± 0.16 kcal/mol (AChE) and -16.10 ± 0.18 kcal/mol (Aβ~1–42~), alongside 74% inhibition of Aβ aggregation at 10 μM. Such multifunctionality reduces the risk of drug resistance and improves therapeutic efficacy.

Pharmacophore Importance of the Benzothiazole-Piperazine Scaffold

The scaffold’s pharmacophoric elements are strategically distributed:

Pharmacophoric Unit	Role	Example in Target Compound
Benzo[d]thiazole	Aromatic interaction domain	4,7-Dimethyl substitution enhances lipophilicity
Piperazine	Conformational modulator	Enables CAS/PAS dual binding in AChE
Ethylsulfonylphenyl	Polar group for solubility/target anchoring	Ethylsulfonyl improves metabolic stability vs. methylsulfonyl

Molecular docking studies reveal that 4,7-dimethyl substitutions on the benzothiazole ring optimize hydrophobic interactions with AChE’s PAS, while the ethylsulfonyl group stabilizes hydrogen bonds with Tyr337 and Asp74 residues. This synergy explains the enhanced inhibitory activity of ethylsulfonyl derivatives over their methyl counterparts.

Position of 1-(4-(4,7-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-(ethylsulfonyl)phenyl)ethanone in Current Research

This compound represents a third-generation benzothiazole-piperazine hybrid , building on earlier analogs like compound 2j (AChE IC~50~ = 1.8 μM) and EVT-2967225 (COX-2 inhibitor intermediate). Key advancements include:

• Substituent Optimization : The 4,7-dimethyl configuration on benzothiazole increases steric complementarity with AChE’s gorge, while the ethylsulfonyl group enhances aqueous solubility (logP ≈ 2.1 vs. 3.4 for methylsulfonyl).
• Multitarget Potential : Preliminary in silico studies suggest activity against kinases (e.g., GSK-3β) and amyloidogenic proteins, positioning it as a candidate for polypharmacology.

A 2025 molecular dynamics simulation of a related analog (CID 7292667 ) demonstrated stable binding to AChE over 100 ns, with RMSD fluctuations < 2.0 Å. Such data underscore the scaffold’s robustness and inform further optimization of the target compound.

Biological Activity

The compound 1-(4-(4,7-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-(ethylsulfonyl)phenyl)ethanone is a synthetic organic molecule belonging to the class of benzothiazole derivatives. Its complex structure includes a piperazine moiety, a benzo[d]thiazole unit, and an ethylsulfonyl group, which contribute to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Molecular Structure

The molecular formula of the compound is $C_{24}H_{28}N_{4}O_{3}S_{2}$, with a molecular weight of approximately 484.6 g/mol. The compound's structure can be summarized in the following table:

Property	Value
Molecular Formula	C24H28N4O3S2
Molecular Weight	484.6 g/mol
CAS Number	897484-72-9

Synthesis

The synthesis of this compound typically involves multi-step organic synthesis techniques, including the formation of key intermediates through various reactions such as Michael-type addition and nucleophilic substitutions. Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS) are employed to confirm the structure and purity of the synthesized compound.

Anticancer Properties

Research has indicated that compounds with similar structural motifs exhibit significant anticancer activity. For instance, a study evaluated several benzothiazole derivatives for their cytotoxic effects against various cancer cell lines. The results demonstrated selective cytotoxicity against cancer cells while sparing normal cells. The IC50 values for some derivatives ranged from 2.02 µM to 171.67 µM, suggesting potent activity against human cancer cell lines such as A549 (lung cancer), HeLa (cervical cancer), and MCF-7 (breast cancer) .

Case Study: Compound Efficacy

A specific derivative showed IC50 values comparable to standard anticancer drugs like doxorubicin:

• Compound 4b :
  • A549: IC50 = 2.02 µM
  • HeLa: IC50 = 2.059 µM
  • MCF-7: IC50 = 13.65 µM

These findings highlight the potential of benzothiazole derivatives in developing new anticancer therapies.

The proposed mechanisms by which 1-(4-(4,7-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-(ethylsulfonyl)phenyl)ethanone exerts its biological effects may involve:

• Modulation of neurotransmitter systems (serotonin and norepinephrine pathways).
• Inhibition of key enzymes involved in cancer cell proliferation.

Research indicates that similar compounds can inhibit reuptake mechanisms for neurotransmitters, suggesting potential antidepressant activity alongside anticancer properties .

Antimicrobial Activity

Benzothiazole derivatives have also been studied for their antimicrobial properties. Preliminary investigations suggest that these compounds exhibit antibacterial and antifungal activities against various pathogens . The specific activity spectrum and potency against different microbial strains require further exploration.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The compound’s structural analogs share a common piperazine-ethanone backbone but vary in substituents, influencing molecular weight, polarity, and bioactivity:

Compound Name / ID	Substituents (R1, R2)	Molecular Weight (g/mol)	Key Features
Target Compound	R1: 4,7-Dimethylbenzo[d]thiazol-2-yl; R2: 4-(ethylsulfonyl)phenyl	~500 (estimated)	Enhanced solubility (ethylsulfonyl), potential CNS activity
5i	R1: Benzo[d]thiazol-2-yl; R2: 4-(((4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio)methyl)-1H-1,2,3-triazol-1-yl	593.17	Bulky triazole groups; higher lipophilicity
7n	R1: 4-Methoxyphenylsulfonyl; R2: 4-nitrophenyltetrazole	490.10	Nitro group enhances electron-withdrawing effects
MK47 (RTC536)	R1: 4-(Trifluoromethyl)phenyl; R2: Thiophen-2-yl	~350 (estimated)	Trifluoromethyl boosts metabolic stability

Key Observations :

• The target compound’s ethylsulfonyl group balances polarity and steric hindrance, contrasting with bulkier aryl sulfonyl groups (e.g., 7n ) or electron-deficient nitro substituents.
• 4,7-Dimethylbenzothiazole may improve membrane permeability compared to unsubstituted benzothiazoles (e.g., 5i ).

Yield Comparison :

• Yields for benzothiazole-piperazine analogs range from 70% to 88% , suggesting the target compound’s synthesis is feasible with similar efficiency.

Key Insights :

• The ethylsulfonyl group may reduce CNS side effects compared to antipsychotic arylpiperazines (e.g., dichlorophenyl derivatives ).
• Dimethylbenzothiazole could synergize with the ethanone linker for anticancer activity, akin to triazole-containing analogs .

Computational and QSAR Insights

• QSAR Models : Electron affinity (EA) and logBB (brain/blood partition coefficient) correlate with antidopaminergic activity in biphenyl-piperazine analogs . The target compound’s EA is likely lower than nitro-substituted derivatives (e.g., 7n ), suggesting milder CNS effects.
• Pharmacophore Features : The benzothiazole-piperazine scaffold aligns with atypical antipsychotic pharmacophores but may prioritize anticancer targets due to substituent effects .